molecular formula C10H7Cl2NO B8535988 1-Methyl-2,5-dichloroindole-3-carbaldehyde

1-Methyl-2,5-dichloroindole-3-carbaldehyde

Cat. No.: B8535988
M. Wt: 228.07 g/mol
InChI Key: AOOGRFZRBSETHG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-Methyl-2,5-dichloroindole-3-carbaldehyde is a useful research compound. Its molecular formula is C10H7Cl2NO and its molecular weight is 228.07 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C10H7Cl2NO

Molecular Weight

228.07 g/mol

IUPAC Name

2,5-dichloro-1-methylindole-3-carbaldehyde

InChI

InChI=1S/C10H7Cl2NO/c1-13-9-3-2-6(11)4-7(9)8(5-14)10(13)12/h2-5H,1H3

InChI Key

AOOGRFZRBSETHG-UHFFFAOYSA-N

Canonical SMILES

CN1C2=C(C=C(C=C2)Cl)C(=C1Cl)C=O

Origin of Product

United States

Synthesis routes and methods

Procedure details

POCl3 (6 ml) was added dropwise to a mixture of dry DMF (5.9 ml) and dichloromethane (5.9 ml) kept at 0° C. 1-Methyl-5-chloro-1,3-dihydroindol-2-one (4.0 g) dissolved in dichloromethane (20 ml) and pyridine (2.9 ml) was added dropwise at 0° C. over a period of 30 min. Subsequent stirring at room temperature for 3h. The mixture was poured onto icewater (500 ml) neutralized with NaHCO3 whereafter the mixture was stirred overnight. The precipitate was filtered off, washed with water and dried. The crude material (4.45 g) was recrystallized from ethanol yielding 1.27 g (25.4%) of (45). M.p. 165°-167° C.
Name
Quantity
6 mL
Type
reactant
Reaction Step One
Name
Quantity
5.9 mL
Type
reactant
Reaction Step One
Quantity
5.9 mL
Type
solvent
Reaction Step One
Quantity
4 g
Type
reactant
Reaction Step Two
Quantity
20 mL
Type
solvent
Reaction Step Two
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Quantity
2.9 mL
Type
solvent
Reaction Step Four

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